Cas no 5340-04-5 (1-propyltetrazol-5-amine)

1-Propyltetrazol-5-amine is a heterocyclic organic compound featuring a tetrazole ring substituted with an amine group at the 5-position and a propyl group at the 1-position. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical applications as a versatile intermediate. Its tetrazole moiety is known for metabolic stability and bioisosteric properties, often serving as a carboxylic acid surrogate in drug design. The propyl chain enhances lipophilicity, influencing solubility and binding affinity. The compound’s synthetic utility is further underscored by its compatibility with diverse coupling reactions, enabling the construction of complex molecular frameworks. Proper handling is advised due to potential sensitivity under reactive conditions.
1-propyltetrazol-5-amine structure
1-propyltetrazol-5-amine structure
Product name:1-propyltetrazol-5-amine
CAS No:5340-04-5
MF:C4H9N5
MW:127.147759199142
MDL:MFCD04095530
CID:1582126
PubChem ID:329775244

1-propyltetrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-propyltetrazol-5-amine
    • 1-Propyl-1H-tetrazol-5-yl amine
    • AC1L592W
    • 1-Propyl-1H-tetrazol-5-ylamin
    • AC1Q4XJ4
    • CTK1H4482
    • STK513765
    • NSC3612
    • 1-propyl-1H-tetrazol-5-amine
    • AKOS000284974
    • 1-Propyl-1H-tetrazol-5-ylamine
    • SCHEMBL15323890
    • BS-38041
    • DA-18673
    • CHEMBL5190000
    • 5340-04-5
    • NSC-3612
    • 1-propyl-1H-1,2,3,4-tetrazol-5-amine
    • EN300-2956229
    • 1-Propyl-1H-tetrazol-5-amine, AldrichCPR
    • DTXSID00277699
    • Z57446086
    • tetrazole, 5-amino-1-n-propyl-
    • AMY21322
    • RUCUYFVAKOESSN-UHFFFAOYSA-N
    • AT26607
    • 1-PROPYL-1,2,3,4-TETRAZOL-5-AMINE
    • MFCD04095530
    • MDL： MFCD04095530
    • Inchi： InChI=1S/C4H9N5/c1-2-3-9-4(5)6-7-8-9/h2-3H2,1H3,(H2,5,6,8)
    • InChI Key： RUCUYFVAKOESSN-UHFFFAOYSA-N
    • SMILES： CCCN1C(=N)N=NN1

Computed Properties

  • Exact Mass: 127.08600
  • Monoisotopic Mass: 127.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 284.1±23.0 °C at 760 mmHg
  • Flash Point: 170.5±23.2 °C
  • Refractive Index: 1.67
  • PSA: 69.62000
  • LogP: 0.24650

1-propyltetrazol-5-amine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： H303+H313+H333
  • Hazardous Material Identification： Xn
  • Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

1-propyltetrazol-5-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2956229-0.05g
1-propyl-1H-1,2,3,4-tetrazol-5-amine
 5340-04-5 95.0%
0.05g
 $51.0 2025-03-19
Enamine
EN300-2956229-1.0g
1-propyl-1H-1,2,3,4-tetrazol-5-amine
 5340-04-5 95.0%
1.0g
 $219.0 2025-03-19
Enamine
EN300-2956229-10.0g
1-propyl-1H-1,2,3,4-tetrazol-5-amine
 5340-04-5 95.0%
10.0g
 $1778.0 2025-03-19
abcr
AB216879-250 mg
1-Propyl-1H-tetrazol-5-amine; 95%
 5340-04-5
250 mg
 €231.70 2023-07-20
abcr
AB216879-5 g
1-Propyl-1H-tetrazol-5-amine; 95%
 5340-04-5
5g
 €1,001.00 2022-06-11
Enamine
EN300-2956229-0.5g
1-propyl-1H-1,2,3,4-tetrazol-5-amine
 5340-04-5 95.0%
0.5g
 $171.0 2025-03-19
abcr
AB216879-250mg
1-Propyl-1H-tetrazol-5-amine, 95%; .
 5340-04-5 95%
250mg
 €231.70 2025-02-20
abcr
AB216879-1g
1-Propyl-1H-tetrazol-5-amine, 95%; .
 5340-04-5 95%
1g
 €385.20 2025-02-20
1PlusChem
1P00DBAV-1g
1-PROPYL-1H-TETRAZOL-5-YLAMINE
 5340-04-5 95%
1g
 $242.00 2025-02-26
Enamine
EN300-2956229-0.25g
1-propyl-1H-1,2,3,4-tetrazol-5-amine
 5340-04-5 95.0%
0.25g
 $108.0 2025-03-19

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Amadis Chemical Company Limited
(CAS:5340-04-5)1-propyltetrazol-5-amine
A1163891
Purity:99%
Quantity:1g
Price ($):228.0